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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of 2-
Heptenol isomers. It includes a summary of quantitative data, comprehensive experimental
protocols for the determination of these physical properties, and a logical workflow diagram to
guide the characterization process.

Data Presentation

The physical properties of 2-Heptenol isomers are summarized in the table below. It is
important to note that "2-Heptenol" can refer to several isomers depending on the position of
the hydroxyl group and the stereochemistry of the double bond. The data presented here
focuses on the most commonly referenced isomers.
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Molecular o )
CAS Molecular . Boiling Melting
Isomer Weight ( ) .
Number Formula Point (°C) Point (°C)
g/mol )
(E)-2-Hepten-
Lo 33467-76-4 C7H140 114.19 178[1] 57[1]
-0
83 @ 20
mmHg[2]
60 @ 4
mmHg[2]
177 - 178
(2)-2-Hepten- ]
Lol 55454-22-3 C7H140 114.19 (est.) @ 760 Not available
-0
mmHg[3]
61 @ 12 _
6-Hepten-2-ol  24395-10-6 C7H140 114.188 Not available
Torr[4]
159 - 160
(E)-4-Hepten-
ool 58927-81-4 C7H140 114.19 (est.) @ 760 26 (est.)[6]
-0
mmHg[5]
2-Hepten-2-ol  59557-04-9 C7H140 114.19 Not available Not available

Experimental Protocols

Accurate determination of boiling and melting points is crucial for the identification and purity

assessment of chemical compounds. The following are standard laboratory protocols for these

measurements.

Melting Point Determination using a Thiele Tube

The Thiele tube method is a common and effective technique for determining the melting point

of a solid organic compound.[3][7]

Apparatus:

e Thiele tube
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» High-boiling point oil (e.g., mineral oil or silicone oil)

e Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Bunsen burner or other heat source

e Stand and clamp

Rubber band or thread

Procedure:

o Sample Preparation: A small amount of the crystalline solid is finely powdered. The open end
of a capillary tube is pressed into the powder, and the tube is tapped gently to pack the solid
into the sealed end to a height of 2-3 mm.

o Apparatus Setup: The Thiele tube is filled with oil to a level just above the side-arm junction.
The thermometer is fitted with a stopper and positioned in the main tube. The capillary tube
is attached to the thermometer using a rubber band or thread, ensuring the sample is level
with the thermometer bulb.[4][8]

e Heating: The side arm of the Thiele tube is gently heated with a small flame. The unique
shape of the Thiele tube facilitates the circulation of the oil by convection, ensuring uniform
temperature distribution.[3][7]

o Observation: The temperature is increased at a rate of approximately 2°C per minute as the
melting point is approached.[3] The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has liquefied is recorded as the end of the melting range.[4][7] For a pure compound, this
range should be narrow (0.5-1.5°C).

Boiling Point Determination using the Siwoloboff
Method (Micro-Boiling Point)
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The Siwoloboff method is a microscale technique for determining the boiling point of a liquid,

requiring only a small sample volume.[2]

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., Thiele tube with oil, or a melting point apparatus with a heating block)

Rubber band or thread

Procedure:

Sample Preparation: A few drops of the liquid are placed into the small test tube. A capillary
tube, sealed at one end, is inverted and placed (open end down) into the liquid.[2][9]

Apparatus Setup: The test tube is attached to a thermometer with a rubber band, ensuring
the sample is level with the thermometer bulb. This assembly is then immersed in the
heating bath.[9]

Heating: The heating bath is heated gently. Initially, a stream of bubbles will emerge from the
inverted capillary as the trapped air expands. The heating is continued until a rapid and
continuous stream of bubbles is observed, indicating that the vapor pressure of the liquid has
overcome the atmospheric pressure.[1][9]

Observation: The heat source is then removed, and the apparatus is allowed to cool. The
stream of bubbles will slow down and eventually stop. The boiling point is the temperature at
which the liquid is drawn up into the capillary tube.[2][9] This occurs when the vapor pressure
of the liquid equals the external atmospheric pressure.

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the characterization of a 2-Heptenol

sample based on its physical properties.
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Sample Analysis Workflow
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Caption: Workflow for the identification and purity assessment of a 2-Heptenol sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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